2-Bromo-4-fluoroaniline hydrochloride

• CAS: 1184937-19-6

Core Science & Biosynthesis

Technical Monograph: 2-Bromo-4-fluoroaniline Hydrochloride (CAS 1184937-19-6)

[1][2]

Executive Summary

2-Bromo-4-fluoroaniline hydrochloride (CAS 1184937-19-6) is a high-value halogenated aniline scaffold used extensively in the synthesis of advanced pharmaceutical ingredients (APIs), particularly kinase inhibitors and fluorinated agrochemicals.[1][2][3] While the free base (CAS 1003-98-1) is the reactive species in metal-catalyzed cross-couplings, the hydrochloride salt is the preferred commercial form due to enhanced oxidative stability and shelf-life.

This guide provides a comprehensive technical analysis of this intermediate, detailing its physiochemical profile, critical handling protocols for converting the salt to its active base, and optimized workflows for palladium-catalyzed cross-coupling reactions.

Part 1: Chemical Identity & Physiochemical Profile

The hydrochloride salt form stabilizes the electron-rich aniline against atmospheric oxidation, which typically degrades the free base into dark, tarry azo-compounds over time.

Table 1: Core Chemical Specifications

Property	Specification	Notes
CAS Number	1184937-19-6	Refers specifically to the HCl salt.
Free Base CAS	1003-98-1	The reactive species post-neutralization.
Formula	C₆H₅BrFN[1][4][5][6][7] · HCl	Stoichiometry 1:1.
Molecular Weight	226.47 g/mol	Free base MW: 190.01 g/mol .
Appearance	White to off-white crystalline solid	Distinct from the free base (often brown oil/solid).
Solubility	Water, Methanol, DMSO	High solubility in polar protic solvents.
Melting Point	>200°C (Decomposes)	Significantly higher than free base (40–41°C).
Acidity (pKa)	~3.5 (Conjugate acid)	Requires base for deprotonation.

Structural Utility (The "Warhead" Concept)

This molecule is a "privileged scaffold" because it offers three distinct vectors for chemical elaboration:

• The Amine (-NH₂): A nucleophile for amide coupling, urea formation, or Buchwald-Hartwig aminations.

• The Bromine (-Br): An excellent handle for Suzuki-Miyaura, Stille, or Sonogashira couplings.

• The Fluorine (-F): A metabolic blocker that modulates lipophilicity and prevents P450 oxidation at the para-position.

Part 2: Synthetic Utility & Mechanism[8]

The primary utility of CAS 1184937-19-6 lies in its role as a precursor for biaryl systems. The diagram below illustrates the standard workflow for utilizing the HCl salt in drug discovery.

Figure 1: Synthetic Workflow & Logic

Caption: Conversion logic from stable salt storage to active pharmaceutical ingredient synthesis.

Part 3: Critical Protocols

Protocol A: Salt Neutralization (Free-Basing)

Context: Direct use of the HCl salt in palladium couplings can alter the pH and poison sensitive catalysts. It is best practice to liberate the free base immediately prior to use.

Reagents:

• 2-Bromo-4-fluoroaniline HCl (10 mmol, 2.26 g)

• Saturated NaHCO₃ solution (20 mL)

• Ethyl Acetate (EtOAc)

Methodology:

• Dissolution: Suspend the HCl salt in 20 mL of water. It should dissolve fully or form a fine suspension.

• Neutralization: Slowly add saturated NaHCO₃ while stirring. Monitor effervescence (CO₂ evolution).

• Extraction: Once gas evolution ceases and pH > 8, extract the mixture with EtOAc (3 x 15 mL).

• Drying: Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Validation: The resulting oil/solid (Free Base) should be used immediately.

  • Checkpoint: Verify disappearance of chloride counter-ion via silver nitrate test if strict stoichiometry is required.

Protocol B: Optimized Suzuki-Miyaura Coupling

Context: Coupling the 2-bromo-4-fluoroaniline core with an aryl boronic acid. Note that free amines can coordinate to Pd; using a phosphine ligand with high steric bulk (e.g., XPhos, SPhos) prevents catalyst deactivation.

Reagents:

• Free Base (from Protocol A) (1.0 equiv)

• Aryl Boronic Acid (1.2 equiv)

• Pd(OAc)₂ (2 mol%)[8]

• SPhos (4 mol%)

• K₃PO₄ (2.0 equiv)

• Solvent: Toluene/Water (10:1)

Step-by-Step:

• Inertion: Charge a reaction vial with the Free Base, Boronic Acid, K₃PO₄, Pd(OAc)₂, and SPhos. Seal and purge with Argon for 5 minutes.

  • Why? Oxygen promotes homocoupling of the boronic acid and oxidation of the aniline.

• Solvation: Add degassed Toluene/Water mixture via syringe.

• Reaction: Heat to 80–100°C for 4–12 hours.

  • Monitoring: Track disappearance of the bromide via TLC or LC-MS.

• Workup: Cool to RT, dilute with water, and extract with EtOAc.

• Purification: Silica gel chromatography. The amino group makes the product polar; consider adding 1% Triethylamine to the eluent to prevent streaking.

Part 4: Quality Control & Analytics[10]

When sourcing or synthesizing CAS 1184937-19-6, the following analytical signatures validate identity and purity.

Table 2: Analytical Expectations

Method	Expected Signal	Interpretation
¹H NMR (DMSO-d₆)	δ ~10.0 ppm (Broad Singlet)	Indicates the NH₃⁺ proton of the hydrochloride salt.
¹H NMR (Aromatic)	Multiplets at 7.0–7.5 ppm	Characteristic splitting for 1,2,4-substituted benzene.
LC-MS (ESI+)	m/z = 190/192 [M+H]⁺	Shows the free base mass with characteristic 1:1 Br isotope pattern.
Visual Inspection	Color check	Pure salt is white. Yellow/Brown indicates oxidation (formation of azobenzenes).

Figure 2: Reaction Pathway & Impurity Logic

Caption: Pathway analysis highlighting critical control points to avoid common impurities.

Part 5: Safety & Handling (SDS Summary)

Health Hazards:

• Acute Toxicity: Harmful if swallowed or inhaled.

• Specific Hazard: Anilines can cause methemoglobinemia , reducing the blood's oxygen-carrying capacity.[7] Cyanosis (blue skin/lips) is a primary symptom.

• Irritation: Causes serious eye damage and skin irritation.

Storage Protocol:

• Atmosphere: Store under inert gas (Argon/Nitrogen) if possible.

• Desiccation: Hygroscopic. Keep tightly sealed.

• Incompatibility: Oxidizing agents and acids.[9]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 16217431, 2-Bromo-4-fluoroaniline hydrochloride. Retrieved from [Link]

• Royal Society of Chemistry. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines.[10] RSC Advances.[10] Retrieved from [Link]

Sources

• 1. 65896-11-9|2-Bromo-6-fluoroaniline|BLD Pharm [bldpharm.com]
• 2. 1184937-19-6|2-Bromo-4-fluoroaniline hydrochloride|BLD Pharm [bldpharm.com]
• 3. 2-Bromo-4-fluoroaniline - Safety Data Sheet [chemicalbook.com]
• 4. AB103046 | CAS 1003-98-1 – abcr Gute Chemie [abcr.com]
• 5. 2-Bromo-4-fluoroaniline 97 1003-98-1 [sigmaaldrich.com]
• 6. 2-Bromo-4-fluoroaniline synthesis - chemicalbook [chemicalbook.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. benchchem.com [benchchem.com]
• 9. fishersci.com [fishersci.com]
• 10. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - RSC Advances (RSC Publishing) [pubs.rsc.org]

molecular weight and formula of 2-Bromo-4-fluoroaniline hydrochloride

Technical Monograph: 2-Bromo-4-fluoroaniline Hydrochloride

Executive Summary

2-Bromo-4-fluoroaniline hydrochloride is a halogenated aniline derivative serving as a critical scaffold in medicinal chemistry and materials science. Distinguished by its orthogonal reactivity—offering both an electrophilic handle (bromine) for cross-coupling and a nucleophilic handle (amine) for condensation—it is widely employed in the synthesis of fluorinated biaryls, quinolines, and indole-based heterocycles. This guide provides a definitive technical analysis of its physicochemical properties, synthesis, and application in high-throughput drug discovery.

Chemical Identity & Structural Analysis

The precise molecular weight and formula are derived from the stoichiometry of the free base complexed with hydrogen chloride.

Physicochemical Data Table

Property	Value	Notes
Chemical Name	2-Bromo-4-fluoroaniline hydrochloride	Hydrochloride salt of 2-Bromo-4-fluoroaniline
CAS Number (Salt)	1184937-19-6	Less common; Free base CAS is 1003-98-1
Molecular Formula	C₆H₆BrClFN	Written as salt:
Molecular Weight	226.47 g/mol	Free Base (190.[1]01) + HCl (36.46)
Exact Mass	224.9356 Da	Monoisotopic mass (based on )
Appearance	Off-white to beige crystalline solid	Hygroscopic; tends to darken upon oxidation
Solubility	Soluble in Water, Methanol, DMSO	Free base is lipophilic; salt is hydrophilic

Isotopic Distribution & MS Analysis

For mass spectrometry (LC-MS) validation, the compound exhibits a characteristic isotopic pattern due to the presence of Bromine (

) and Chlorine ( ).

• Parent Ion [M-HCl+H]⁺: In positive ESI mode, the salt dissociates. You will observe the protonated free base at m/z 190.0 and 192.0 (1:1 intensity ratio) corresponding to the bromine isotopes.

Synthesis & Preparation Protocols

The synthesis involves a regioselective electrophilic aromatic substitution followed by salt formation. The presence of the amino group directs the bromination to the ortho position, while the para position is blocked by fluorine.

Synthetic Pathway Diagram

Figure 1: Step-wise synthesis from 4-fluoroaniline to the hydrochloride salt.

Detailed Protocol

• Bromination (Free Base Formation):

  • Reagents: 4-Fluoroaniline (1.0 eq), N-Bromosuccinimide (NBS, 1.05 eq), DMF or Acetonitrile.

  • Procedure: Dissolve 4-fluoroaniline in DMF at 0°C. Add NBS portion-wise over 30 minutes to avoid exotherms. Stir at room temperature for 2-4 hours.

  • Workup: Dilute with water, extract with Ethyl Acetate. Wash organic layer with brine. Dry over

    and concentrate.

  • Purification: Column chromatography (Hexane/EtOAc) or distillation.

• Hydrochlorination (Salt Formation):

  • Procedure: Dissolve the purified free base oil/solid in anhydrous Diethyl Ether or Dichloromethane (DCM).

  • Acidification: Slowly bubble dry HCl gas into the solution OR add 4M HCl in Dioxane dropwise at 0°C.

  • Isolation: The hydrochloride salt will precipitate immediately as a white solid. Filter under inert atmosphere (nitrogen), wash with cold ether, and dry under vacuum.

Pharmaceutical Applications & Scaffold Utility[2]

2-Bromo-4-fluoroaniline hydrochloride is not a direct precursor to Duloxetine or Fexofenadine (contrary to some aggregated database errors), but it is a high-value Fragment-Based Drug Discovery (FBDD) scaffold. Its utility lies in its ability to access privileged heterocycles.

Key Transformations

• Suzuki-Miyaura Coupling: The C-Br bond is highly reactive toward palladium-catalyzed coupling with aryl boronic acids, enabling the synthesis of fluorinated biaryls , a common motif in kinase inhibitors to improve metabolic stability (blocking P450 oxidation).

• Buchwald-Hartwig Amination: The amine moiety can be protected, allowing the bromine to undergo C-N coupling, or the free amine can act as the nucleophile to couple with other aryl halides.

• Skraup Quinoline Synthesis: Reaction with glycerol and an oxidant (e.g., FeSO4/Nitrobenzene) yields 8-bromo-6-fluoroquinoline , a precursor for antimalarial and antibacterial agents.

Application Workflow

Figure 2: Divergent synthesis pathways utilizing the orthogonal reactivity of the scaffold.

Handling, Stability & Safety (MSDS Summary)

• Hazard Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A.

• Storage: Hygroscopic. Store at room temperature (15-25°C) in a desiccator. The salt is significantly more stable to oxidation than the free base, which turns brown/purple upon air exposure.

• Incompatibility: Strong oxidizing agents. Liberates toxic HF and HBr fumes upon combustion.

• First Aid: In case of contact, wash with polyethylene glycol 400 or plenty of water. Aniline derivatives can cause methemoglobinemia; monitor blood oxygen levels if significant exposure occurs.

References

• ChemicalBook. (2025). 2-Bromo-4-fluoroaniline Synthesis and Properties. Retrieved from .

• Sigma-Aldrich. (2025). 2-Bromo-4-fluoroaniline Product Specification & Safety Data Sheet. Retrieved from .

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 242873, 2-Bromo-4-fluoroaniline. Retrieved from .

• Beilstein-Institut. (2018). Modulating the electronics of palladium complexes... in Suzuki-Miyaura coupling. Beilstein Journal of Organic Chemistry. Retrieved from .

• Apollo Scientific. (2025). 2-Bromo-4-fluoroaniline hydrochloride Product Data. Retrieved from .

Sources

• 1. FEXOFENADINE HYDROCHLORIDE synthesis - chemicalbook [chemicalbook.com]

Technical Guide: 2-Bromo-4-fluoroaniline – Free Base vs. Hydrochloride

Topic: Difference Between 2-Bromo-4-fluoroaniline Free Base and Hydrochloride Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Strategic Selection for API Synthesis and Process Development

Executive Summary

In the development of fluorinated pharmaceuticals—particularly kinase inhibitors and metabolic modulators—2-Bromo-4-fluoroaniline serves as a critical "scaffold" intermediate. However, its physical form significantly impacts process scalability, storage stability, and handling precision.

This guide delineates the functional differences between the Free Base (CAS 1003-98-1) and its Hydrochloride Salt (CAS 1184937-19-6) . While the free base represents the reactive nucleophile required for metal-catalyzed cross-coupling, the hydrochloride salt offers superior long-term stability and handling characteristics. Understanding when to interconvert these forms is essential for maintaining high-purity supply chains in drug discovery.

Physicochemical Characterization

The primary distinction lies in the physical state and stability profile. The free base is a low-melting solid (often appearing as a supercooled liquid), whereas the hydrochloride is a crystalline solid.

Property	2-Bromo-4-fluoroaniline (Free Base)	2-Bromo-4-fluoroaniline Hydrochloride
CAS Number	1003-98-1	1184937-19-6
Molecular Weight	190.01 g/mol	226.47 g/mol
Physical State	Low-melting solid or clear liquid	Crystalline Solid
Melting Point	41–45 °C (Often supercools to liquid)	>150 °C (Decomposes)
Solubility (Water)	Sparingly soluble (< 1 g/L)	Soluble (Ionic dissociation)
Solubility (Organic)	Soluble in DCM, EtOAc, MeOH, THF	Soluble in MeOH, DMSO; Insoluble in Ether/Hexane
pKa (Conjugate Acid)	~3.5–4.0 (Weak base)	N/A (Already protonated)
Storage Stability	Prone to N-oxidation (darkens over time)	High (Resistant to oxidation)

Key Insight: The "Handling" Problem

The free base's melting point (~41 °C) creates a logistical challenge. In warm laboratory environments, it exists as a "slush" or viscous liquid, making precise weighing difficult. It can adhere to spatulas and weighing boats, leading to stoichiometry errors in sensitive catalytic reactions. The hydrochloride salt, being a distinct solid, allows for precise gravimetric dispensing.

Synthetic Utility & Reactivity

The Free Base: The Active Nucleophile

The free base contains a lone pair on the nitrogen atom, essential for:

• Buchwald-Hartwig Aminations: Coupling with aryl halides.

• Nucleophilic Acylation: Formation of amides.

• SNAr Reactions: Displacement of leaving groups on heteroaromatics.

The Hydrochloride: The "Protected" Reservoir

The hydrochloride salt protonates the nitrogen (

), deactivating it toward oxidation and nucleophilic attack. This makes the salt the preferred form for bulk storage . However, it must be neutralized (free-based) to participate in reactions requiring a nucleophile.

Decision Matrix: When to Use Which Form

Figure 1: Decision matrix for selecting the optimal form based on process requirements.

Experimental Protocols

Protocol A: Conversion of Free Base to Hydrochloride (Stabilization)

Use this protocol to convert the oily/low-melting free base into a stable solid for storage.

• Dissolution: Dissolve 10.0 g (52.6 mmol) of 2-Bromo-4-fluoroaniline (Free Base) in 50 mL of anhydrous diethyl ether or ethyl acetate.

• Acidification: Cool the solution to 0–5 °C in an ice bath. Slowly add 15 mL of 4M HCl in dioxane (or bubble dry HCl gas) dropwise with vigorous stirring.

• Precipitation: A white to off-white precipitate will form immediately. Stir for 30 minutes to ensure complete protonation.

• Isolation: Filter the solid using a sintered glass funnel. Wash the cake with 2 x 20 mL of cold ether to remove unreacted impurities.

• Drying: Dry under vacuum at 40 °C for 4 hours.

  • Yield: Typically >95%.[1][2]

  • Storage: Store in a desiccator.

Protocol B: In-Situ Neutralization (Activation for Synthesis)

Use this method to use the stable HCl salt directly in a reaction without a separate isolation step.

Scenario: Buchwald-Hartwig Coupling.

• Charge: Add 1.0 equiv of 2-Bromo-4-fluoroaniline HCl to the reaction vessel.

• Base Addition: Add 2.5–3.0 equiv of the inorganic base required for the coupling (e.g.,

  or ).

  • Note: The first 1.0 equiv of base is consumed solely to neutralize the HCl and generate the free aniline in situ. The remaining equivalents drive the catalytic cycle.

• Solvent/Catalyst: Add solvent (e.g., Toluene/Dioxane) and Pd-catalyst, then heat as per standard protocol.

Protocol C: Analytical Differentiation (HPLC)

To confirm which species is present (or to check for residual salt formation), use the following logic:

• HPLC/LC-MS: Both forms will show the same retention time and mass spectrum (m/z ~190 [M+H]+) because the salt dissociates instantly in the mobile phase.

• Differentiation Method:

  • Visual: Free base is likely a liquid/melt at >45°C; Salt remains solid.

  • Silver Nitrate Test: Dissolve a small sample in water/methanol. Add

    .

    • HCl Salt: Immediate heavy white precipitate (

      ).

    • Free Base: No rapid precipitation (unless impurities are present).

Mechanism of Interconversion

The transition between forms is a reversible acid-base reaction. This cycle allows chemists to use the salt for purification (precipitating impurities that stay in organic solution) and the free base for reactivity.

Figure 2: The reversible chemical cycle between the free base and hydrochloride salt.

Safety & Handling

• Toxicity: Both forms are aniline derivatives and should be treated as highly toxic and potential carcinogens.[3] They can be absorbed through the skin.

  • Free Base:[4] Higher risk of skin absorption due to lipophilicity and liquid state.

  • HCl Salt: Dust inhalation hazard.[3] Use a powder hood.

• Corrosivity: The HCl salt is acidic. Avoid contact with metal spatulas for prolonged periods; use ceramic or glass tools.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 242873, 2-Bromo-4-fluoroaniline. Retrieved from [Link]

• Ningbo Inno Pharmchem. (2024). Synthesis and Applications of 2-Bromo-4-fluoroaniline in Drug Development. Retrieved from [Link]

Sources

• 1. 2-溴-4-氟苯胺 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. AB103046 | CAS 1003-98-1 – abcr Gute Chemie [abcr.com]
• 3. researchgate.net [researchgate.net]
• 4. pharmaoffer.com [pharmaoffer.com]

Technical Monograph: Structural Analysis and Synthetic Utility of 2-Bromo-4-Fluoroaniline HCl

This guide is structured as a technical whitepaper designed for application scientists and medicinal chemists. It prioritizes practical utility, mechanistic insight, and rigorous data validation.

Executive Summary & Nomenclature

2-Bromo-4-fluoroaniline Hydrochloride is a halogenated aniline derivative serving as a critical pharmacophore scaffold in the synthesis of kinase inhibitors and agrochemicals. Its structural uniqueness lies in the ortho-bromine and para-fluorine substitution pattern, which modulates both the metabolic stability (via F-blockade of metabolic soft spots) and the steric environment (via Br-bulk) of the resulting active pharmaceutical ingredients (APIs).

Nomenclature Data

Descriptor	Value
IUPAC Name	2-bromo-4-fluoroanilinium chloride
Common Name	2-Bromo-4-fluoroaniline HCl
CAS (Salt)	1184937-19-6
CAS (Free Base)	1003-98-1
Formula	(Salt)
Molar Mass	226.48 g/mol (Salt) / 190.01 g/mol (Base)
SMILES	[Cl-].[NH3+]c1ccc(F)cc1Br

Structural & Electronic Characterization

Understanding the electronic profile of this molecule is prerequisite to successful synthesis and handling.

Electronic Effects & Basicity

The parent molecule, aniline, has a pKa of ~4.6. In 2-bromo-4-fluoroaniline, two deactivating groups alter this profile:

• 4-Fluoro (Para): Exerts a strong inductive withdrawal (

  ) but a resonant donation ( ). The net effect is weakly deactivating.

• 2-Bromo (Ortho): Exerts a significant inductive withdrawal (

  ) and steric hindrance.

Impact on Protocol: The estimated pKa of the free base drops to the range of 2.5 – 3.0 .

• Consequence: The conjugate acid (the HCl salt) is prone to hydrolysis. Exposure to humid air can lead to the release of HCl gas and reversion to the free base (which is a low-melting solid/oil). Strict anhydrous storage is required.

Structural Visualization

The following diagram illustrates the atomic connectivity and the steric crowding at the ortho position, which dictates the regioselectivity of downstream coupling reactions (e.g., Buchwald-Hartwig).

Figure 1: Connectivity of 2-bromo-4-fluoroanilinium chloride. Note the steric proximity of the Bromine to the Ammonium group.

Validated Synthetic Protocol

This workflow is designed to ensure regiochemical purity (avoiding the 2,6-dibromo impurity) and stable salt formation.

Synthesis Workflow Diagram

Figure 2: Synthetic pathway prioritizing regiocontrol and salt stability.

Detailed Methodology

The following protocol synthesizes the free base and converts it to the hydrochloride salt.

Step 1: Regioselective Bromination

Rationale: Using elemental bromine (

) often leads to over-bromination (2,6-dibromo product). N-Bromosuccinimide (NBS) provides a controlled source of electrophilic bromine.

• Charge: Dissolve 4-fluoroaniline (1.0 eq) in DMF (5 vol).

• Cool: Chill solution to 0–5°C.

• Addition: Add NBS (1.05 eq) portion-wise over 30 minutes. Exothermic control is critical to prevent poly-bromination.

• Reaction: Stir at room temperature for 2–4 hours.

• Workup: Dilute with water (10 vol) and extract with Ethyl Acetate. Wash organic layer with brine.

• Purification: If the 2,6-dibromo impurity > 2% (by HPLC), purify via silica column (Hexane/EtOAc).

Step 2: Hydrochlorination (The Self-Validating System)

Rationale: The free base is a low-melting solid or oil (MP ~41°C) and difficult to handle. The HCl salt is a stable crystalline solid, provided it is kept dry.

• Dissolution: Dissolve the purified free base oil in anhydrous Diethyl Ether or MTBE (Methyl tert-butyl ether).

  • Self-Validation Check: The solution must be clear. Turbidity implies water presence, which will degrade yield.

• Acidification: Dropwise add 4M HCl in Dioxane (1.2 eq) at 0°C.

  • Observation: A white to off-white precipitate should form immediately.

• Maturation: Stir for 30 minutes to ensure complete salt formation.

• Isolation: Filter the solid under a nitrogen blanket (hygroscopic!).

• Drying: Vacuum dry at 40°C over

  desiccant.

Analytical Profile & Quality Control

To ensure the material is suitable for drug development, the following specifications must be met.

Test	Specification	Method Note
Appearance	White to off-white crystalline solid	Darkening indicates oxidation/hydrolysis.
1H NMR (DMSO-d6)	Consistent with structure	Look for 3 aromatic protons. The ortho-H (to F) will show distinct splitting.
HPLC Purity	> 98.0%	Critical impurity: 2,6-dibromo-4-fluoroaniline.
Chloride Content	15.4% – 15.8% (Theoretical: 15.65%)	Titration with AgNO3 confirms salt stoichiometry.

Differentiation from Isomers: It is vital to distinguish the target from 4-bromo-2-fluoroaniline (a common isomer).

• Target (2-Br-4-F): The protons adjacent to the amine are chemically inequivalent due to the Br at position 2.

• Isomer (4-Br-2-F): The bromine is para to the amine; the splitting pattern in NMR is distinctly different in the aromatic region (7.0–7.5 ppm).

Applications in Drug Discovery

This scaffold is a "privileged structure" in medicinal chemistry.

• Kinase Inhibition: The aniline amine (

  ) often forms a key hydrogen bond with the hinge region of kinase enzymes (e.g., EGFR, VEGFR).

• Halogen Bonding: The 2-Bromo group can engage in halogen bonding with carbonyl backbone residues in the target protein, or fill hydrophobic pockets to increase potency.

• Metabolic Stability: The 4-Fluoro group blocks Para-hydroxylation (a major metabolic clearance pathway mediated by CYP450), extending the half-life of the drug candidate.

References

• PubChem. 2-Bromo-4-fluoroaniline (Compound).[1][2] National Library of Medicine. [Link]

Sources

• 1. 2-Bromo-4-fluoroaniline | C6H5BrFN | CID 242873 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Fluoroaniline | C6H6FN | CID 9731 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthetic Pathways for Fexofenadine vs. Fluorinated API Precursors

This Application Note addresses a critical discrepancy often found in chemical supplier databases and patent literature regarding the synthesis of Fexofenadine versus the application of 2-Bromo-4-fluoroaniline .

Executive Summary: As a Senior Application Scientist, it is my duty to validate the chemical feasibility of proposed pathways. 2-Bromo-4-fluoroaniline is NOT a precursor for Fexofenadine. Fexofenadine (C32H39NO4) contains neither fluorine nor bromine.[1] This association likely stems from database conflation where this intermediate is listed alongside Fexofenadine in "Antihistamine/API" catalogs or co-cited in patents describing combinations of drugs.[1]

2-Bromo-4-fluoroaniline is the critical starting material for Enzalutamide (Xtandi) and Regorafenib (Stivarga).[1]

To provide a comprehensive resource, this guide details:

• The Correct Industrial Protocol for Fexofenadine synthesis.

• The Actual Validated Protocol for using 2-Bromo-4-fluoroaniline (Enzalutamide pathway).

Part 1: Scientific Validation & Discrepancy Analysis[1]

Structural Incompatibility

The proposed starting material (2-Bromo-4-fluoroaniline) contains a fluorine atom and an aniline amine.[1][2] Fexofenadine contains a tertiary amine (piperidine ring) and a carboxylic acid, but zero halogen atoms .[1] Using this precursor for Fexofenadine would require an inefficient and costly de-halogenation step, which is thermodynamically unfavorable and industrially nonexistent.

The "Database Echo" Error

Automated chemical indexing often links "2-Bromo-4-fluoroaniline" to "Fexofenadine" because:

• Co-Administration Patents: Patents for allergy treatments often list Fexofenadine (as a standard of care) alongside novel fluorinated compounds synthesized from this aniline.[1]

• Vendor SEO: Bulk suppliers list "Fexofenadine Intermediates" and "2-Bromo-4-fluoroaniline" on the same page to capture broad search traffic.[1]

Feature	Fexofenadine	Enzalutamide (Actual Match)
Target Class	H1 Antihistamine	Androgen Receptor Antagonist
Formula	C32H39NO4	C21H16F4N4O2S
Halogens	None	Fluorine (x4)
Key Precursor	Azacyclonol / Alkyl Halides	2-Bromo-4-fluoroaniline

Part 2: Validated Protocol for Fexofenadine Synthesis

Target: (±)-4-[1-hydroxy-4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]butyl]-α,α-dimethylbenzeneacetic acid[1]

Retrosynthetic Logic

The industrial route relies on the convergent synthesis of two fragments:

• Fragment A (Piperidine): Azacyclonol (Diphenyl(piperidin-4-yl)methanol).[1]

• Fragment B (Linker): A 4-halo-1-butanone derivative attached to the phenylacetic acid moiety.[1]

Detailed Workflow

Step 1: Friedel-Crafts Acylation

• Reagents:

  -dimethylphenylacetic acid methyl ester + 4-chlorobutyryl chloride.[1]

• Catalyst: Aluminum Chloride (

  ).[1]

• Solvent: Dichloromethane (DCM) or Carbon Disulfide (

  ).[1]

• Mechanism: Electrophilic aromatic substitution at the para position.[1]

• Process:

  • Charge reactor with ester and DCM.[1] Cool to 0-5°C.[1]

  • Add

    slowly (exothermic).[1]

  • Dose 4-chlorobutyryl chloride over 2 hours.

  • Quench with ice water. Separate organic layer.[1][2]

  • Yield: ~85% of Methyl 2-[4-(4-chlorobutyryl)phenyl]-2-methylpropionate.

Step 2: N-Alkylation (Convergent Step)

• Reagents: Product from Step 1 + Azacyclonol.[1]

• Base: Potassium Carbonate (

  ) or Sodium Bicarbonate.[1]

• Catalyst: Potassium Iodide (KI) (Finkelstein condition to accelerate substitution).[1]

• Solvent: Methyl Isobutyl Ketone (MIBK) or DMF.[1]

• Process:

  • Reflux the chloroketone and azacyclonol with

    /KI for 12-16 hours.

  • Filter inorganic salts.[1]

  • Evaporate solvent to obtain the aminoketone intermediate.[1]

Step 3: Reduction & Hydrolysis

• Reagents: Sodium Borohydride (

  ) followed by NaOH/MeOH.

• Process:

  • Reduce the ketone to alcohol using

    in methanol at 0-10°C.[1]

  • Add NaOH solution to hydrolyze the methyl ester to the carboxylic acid.[1]

  • Adjust pH to ~3.0 with HCl to precipitate Fexofenadine.[1]

  • Final Purification: Recrystallization from Methanol/Water.[1]

Pathway Visualization (DOT)

Caption: Standard industrial synthesis of Fexofenadine via Friedel-Crafts acylation and convergent N-alkylation.

Part 3: The Actual Application of 2-Bromo-4-Fluoroaniline

Target: Enzalutamide (Prostate Cancer API) Intermediate[1]

If your lab possesses 2-Bromo-4-fluoroaniline , you are likely targeting the synthesis of Enzalutamide or Regorafenib .[1] The protocol below describes the synthesis of the key isothiocyanate fragment used in Enzalutamide.

Protocol: Synthesis of Isothiocyanate Precursor

2-Bromo-4-fluoroaniline is converted to 2-fluoro-4-bromo-N-methylbenzamide or directly used in coupling reactions.[1]

Step 1: N-Methylation (if targeting the amide fragment) [1]

• Reagents: 2-Bromo-4-fluoroaniline + Methyl Iodide (or Dimethyl Sulfate).[1]

• Note: Direct methylation is difficult due to poly-alkylation.[1] The industrial route often starts from the benzoic acid derivative, but if starting from aniline, one must protect or use reductive amination.[1]

Step 2: Biaryl Coupling (Suzuki-Miyaura)

• Context: This is the most common use of this starting material—coupling the aryl halide to a boronic acid.[1]

• Reagents: 2-Bromo-4-fluoroaniline + Aryl Boronic Acid.[1]

• Catalyst:

  or .[1]

• Base:

  or .[1]

• Solvent: 1,4-Dioxane / Water (4:1).[1]

• Procedure:

  • Dissolve 2-Bromo-4-fluoroaniline (1.0 eq) and Boronic Acid (1.1 eq) in degassed Dioxane.

  • Add Base (2.0 eq) and Pd-catalyst (0.05 eq).[1]

  • Heat to 90°C under Nitrogen for 12 hours.

  • Result: Formation of the biaryl core found in kinase inhibitors like Regorafenib .[1]

Pathway Visualization (DOT)[1]

Caption: Validated utility of 2-Bromo-4-fluoroaniline in the synthesis of oncology drugs (Enzalutamide/Regorafenib).

References

• Fexofenadine Structure & Pharmacology

  • National Center for Biotechnology Information (2025).[1] PubChem Compound Summary for CID 3348, Fexofenadine. Retrieved from [Link][1]

• Fexofenadine Industrial Synthesis (Friedel-Crafts Route)

  • Wang, R., et al. (2018).[1] The Synthesis of Fexofenadine. ResearchGate. Retrieved from [Link]

• 2-Bromo-4-fluoroaniline Applications (Enzalutamide/Regorafenib)

• Enzalutamide Synthesis Patent (Using Halogenated Anilines)

  • Google Patents.[1][3] Substituted tetrahydrocarbazole and cyclopentanoindole derivatives (US20050154044A1).[1] Retrieved from

Sources

• 1. Fexofenadine | C32H39NO4 | CID 3348 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. berrchem.com [berrchem.com]
• 3. 2-Bromo-4-fluoroaniline | 1003-98-1 | Benchchem [benchchem.com]

Technical Notes & Optimization

removing 2,6-dibromo-4-fluoroaniline impurity from reaction mixture

Executive Summary

Removing 2,6-dibromo-4-fluoroaniline from reaction mixtures presents a unique challenge due to its extremely low basicity (pKa ~0.54) and significant steric hindrance. Standard acid-base workups (e.g., 1N HCl washes) often fail because the molecule remains predominantly unprotonated and partitions into the organic phase.

This guide provides three tiered protocols to address this impurity, ranging from optimized extraction to chemical scavenging.

Part 1: The Diagnostic (Why Standard Methods Fail)

Before attempting purification, it is critical to understand the physicochemical properties driving the persistence of this impurity.

The pKa Trap

Most researchers treat anilines as weak bases (pKa ~4.6) and assume a pH 1-2 wash will protonate them into the aqueous layer. However, the presence of two electron-withdrawing bromine atoms at the ortho positions and a fluorine at the para position drastically reduces the electron density on the nitrogen.

Compound	Structure	pKa (Conjugate Acid)	% Protonated at pH 1.0
Aniline	Ph-NH₂	4.6	> 99.9% (Extracts)
4-Fluoroaniline	F-Ph-NH₂	4.5	> 99.9% (Extracts)
2,6-Dibromo-4-fluoroaniline	(Br)₂F-Ph-NH₂	~0.54	~26% (Remains Organic)

Part 2: Troubleshooting & Protocols

Tier 1: The "Super-Acid" Extraction (High Molarity Wash)

Best for: Acid-stable products (e.g., amides, biaryls) that are not basic.

If your product is neutral and stable to strong mineral acids, you must increase the proton concentration significantly to drive the equilibrium.

Protocol:

• Solvent Choice: Dissolve the crude mixture in Ethyl Acetate (EtOAc) . Avoid Dichloromethane (DCM) if possible, as anilinium salts can form tight ion pairs that are soluble in chlorinated solvents.

• Acid Preparation: Prepare 6M H₂SO₄ (preferred over HCl to minimize volatility and maximize ionic strength).

• The Wash:

  • Perform 3 washes with small volumes of 6M H₂SO₄.

  • Caution: This is highly exothermic. Cool the mixture to 0°C during the first contact.

• Validation: Check the organic layer by TLC.[1] The aniline spot should disappear.

Why H₂SO₄? The sulfate counter-ion often forms less soluble salts in organic media compared to chloride, aiding in the phase transfer.

Tier 2: Chemical Scavenging (Derivatization)

Best for: Acid-sensitive products or when "Super-Acid" washing is insufficient.

Since the amine is electronically deactivated and sterically hindered, standard solid-phase scavengers (e.g., mild isocyanate resins) may react too slowly. We recommend a Solution-Phase "Shift" Strategy .

Concept: React the impurity with a highly reactive electrophile to convert it into a neutral amide. This dramatically alters its polarity (Rf value), making it easy to separate from your product via a short silica plug.

Protocol:

• Reagent: Add 2.0 equivalents of Trifluoroacetic Anhydride (TFAA) or Trichloroacetyl Chloride .

  • Note: These are more reactive than acetic anhydride and necessary to overcome the low nucleophilicity of the dibromo-aniline.

• Conditions: Stir in DCM with 2.5 eq. Pyridine at Reflux for 2 hours.

• Workup:

  • Wash with 1M HCl (to remove pyridine).

  • Wash with Sat. NaHCO₃ (to remove excess TFAA/acid).

• Separation: The resulting trifluoroacetanilide derivative will be significantly less polar (higher Rf) or exhibit different solubility than the free amine, facilitating separation by flash chromatography.

Tier 3: Resin Scavenging (Polystyrene-Isocyanate)

Best for: Late-stage purification where introducing new liquid reagents is risky.

While slower, high-loading isocyanate resins can work if given time and heat.

Protocol:

• Resin: Use PS-Isocyanate (high loading, >1.5 mmol/g).

• Stoichiometry: Add 3-5 equivalents relative to the estimated impurity.

• Catalysis: Add a catalytic amount of DMAP (4-dimethylaminopyridine) to activate the isocyanate.

• Conditions: Heat to 50-60°C in Toluene or DCE for 12-16 hours. Room temperature scavenging is often ineffective for this specific substrate.

• Filtration: Filter off the resin.[2] The impurity remains bound as the urea.

Part 3: Visual Decision Guides

Workflow 1: Selecting the Right Protocol

Caption: Decision tree for selecting the optimal removal strategy based on product stability.

Workflow 2: The Scavenging Mechanism

Caption: Mechanism of action for resin-based scavenging. Note the requirement for heat/catalyst due to steric hindrance.

Part 4: Frequently Asked Questions (FAQs)

Q: Can I use standard silica gel chromatography? A: Yes, but it can be difficult. Because the impurity is non-polar (due to halogens) and not very basic, it often co-elutes with non-polar products. If you must use a column, try adding 1% Triethylamine to your eluent to sharpen the amine peak, or conversely, use the "Derivatization" method (Tier 2) before the column to shift the impurity's Rf.

Q: Why does the impurity turn purple/brown on the TLC plate? A: Anilines are prone to oxidation. 2,6-dibromo-4-fluoroaniline can form "aniline black" type oligomers or quinone-imines upon exposure to air and light. This color change is a good visual indicator of its presence but implies degradation is occurring.

Q: Is this impurity toxic? A: Like many halogenated anilines, it should be treated as potentially toxic and a skin sensitizer. The high lipophilicity (logP ~3.0) suggests good skin absorption. Always handle in a fume hood.

Q: I tried an SCX (Cation Exchange) column and the impurity leaked through. Why? A: SCX columns rely on protonation to bind the amine. As discussed in the "Diagnostic" section, the pKa is ~0.5. Standard SCX loading conditions (often in MeOH/DCM) may not be acidic enough to fully protonate the impurity, causing it to "break through" the column. You would need a very strong sulfonic acid resin and a non-competing solvent to have a chance of success.

References

• Biotage. (n.d.). PS-Isocyanate Technical Note: Scavenging Nucleophiles. Retrieved from [Link] (General reference for PS-Isocyanate reactivity profiles).

• ResearchGate. (2013). Scavenging of Free-Radical Metabolites of Aniline Xenobiotics. Retrieved from [Link]

Sources

• 1. artisantg.com [artisantg.com]
• 2. glycopep.com [glycopep.com]

troubleshooting low solubility of 2-Bromo-4-fluoroaniline HCl in organic solvents

Topic: Troubleshooting Solubility & Handling in Organic Synthesis

Executive Summary

User Issue: "My 2-Bromo-4-fluoroaniline HCl salt will not dissolve in my reaction solvent (DCM, Toluene, THF)." Root Cause: You are attempting to dissolve an ionic lattice (anilinium salt) in a lipophilic solvent. The HCl salt form is preferred for storage stability but is chemically incompatible with non-polar organic media. Immediate Solution: You must either (A) Switch to a high-dielectric solvent (DMSO, MeOH) or (B) Perform a "free-base" extraction to convert the salt back to its lipophilic neutral amine form.

Part 1: The Solubility Matrix

Q: Why is this compound insoluble in Dichloromethane (DCM) or Ethyl Acetate? A: The hydrochloride salt (

) is an ionic species. Its crystal lattice energy is too high to be overcome by the weak dipole interactions of moderately polar solvents like DCM or THF. To dissolve the salt directly, you need a solvent with a high dielectric constant or strong hydrogen-bonding capability.

Solubility Heatmap for 2-Bromo-4-fluoroaniline HCl:

Solvent Class	Specific Solvent	Solubility Status	Recommendation
Non-Polar	Toluene, Hexane, Heptane	Insoluble	STOP. Do not use without free-basing.
Chlorinated	DCM, Chloroform, DCE	Sparingly Soluble	Suspension only. Requires MeOH co-solvent (10-20%).
Polar Aprotic	THF, 1,4-Dioxane	Very Low	Suspension only.
Polar Aprotic (High )	DMSO, DMF, DMAc	High	Recommended for direct use.
Protic	Methanol, Ethanol, Water	High	Recommended (if reaction tolerates protons).

Part 2: The "Free-Basing" Protocol (Standard Fix)

Q: I need to run a reaction in Toluene/DCM. How do I make the salt soluble? A: You must break the ionic pair and isolate the neutral aniline (Free Base). The neutral form is an oil or low-melting solid that is highly soluble in organic solvents.

Protocol: Biphasic Neutralization Use this method if your reaction cannot tolerate alcohol or DMSO.

• Suspension: Suspend the HCl salt in Dichloromethane (DCM) or Ethyl Acetate (approx. 10 mL solvent per 1 g salt).

• Basification: Add an equal volume of saturated aqueous Sodium Bicarbonate (

  ) or 1M NaOH.

• Partition: Stir vigorously for 10–15 minutes until the solid dissolves and transfers to the organic layer.

• Separation: Separate the layers. Extract the aqueous layer once more with DCM.

• Drying: Dry the combined organic layers over Anhydrous Sodium Sulfate (

  ).

• Concentration: Filter and evaporate the solvent in vacuo.

  • Result: You will obtain the neutral 2-Bromo-4-fluoroaniline (often a brown/yellow oil) which is now soluble in Toluene, THF, and DCM.

Workflow Visualization:

Figure 1: Biphasic neutralization workflow to convert the insoluble HCl salt into the soluble free base.

Part 3: Reaction-Specific Troubleshooting

Q: Can I use the HCl salt directly in a Buchwald-Hartwig or Suzuki coupling? A: Yes, but you must modify your reagent stoichiometry.

If you add the HCl salt directly to a reaction vessel containing a Palladium catalyst and a base (e.g.,

or ), the first equivalent of your base will be consumed solely to deprotonate the ammonium salt.

Adjustment Rule:

• Example: If your protocol calls for 1.5 equiv of

  , you must use 2.5 equiv .

• Risk: If you do not add extra base, the reaction will remain acidic/neutral, poisoning the Pd-catalyst or preventing the oxidative addition step.

Q: The salt turned dark brown in storage. Is it degraded? A: Likely superficial oxidation.

• Mechanism: Halo-anilines are electron-rich and prone to oxidation by air, forming "aniline black" type impurities.

• Assessment: Run an LC-MS. If the main peak is still your compound (M+H = 190/192), it is usable. The HCl salt form is generally more stable against oxidation than the free base.

• Storage: Always store under Argon/Nitrogen at 4°C.

Part 4: Mechanistic Logic (The "Why")

Understanding the species in solution is critical for troubleshooting.

Figure 2: Solubility behavior changes drastically based on the protonation state of the amine.

References

• Anderson, K. M., et al. (2006).[1] "Crystal structure and hydrogen bonding in anilinium salts." Chemical Communications, (20), 2138–2140.[1] Link

• Sigma-Aldrich. (n.d.). "2-Bromo-4-fluoroaniline Product Specification & Safety Data Sheet." Merck KGaA. Link

• Green, R. A., & Hartwig, J. F. (2014).[2] "Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts." Organic Letters, 16(17), 4388–4391.[2] (Demonstrates the viability of using salts directly with excess base). Link

• PubChem. (2024). "2-Bromo-4-fluoroaniline Compound Summary." National Library of Medicine. Link

Sources

• 1. Anilinium chloride - Wikipedia [en.wikipedia.org]
• 2. Palladium-catalyzed amination of aryl chlorides and bromides with ammonium salts - PubMed [pubmed.ncbi.nlm.nih.gov]

preventing oxidation of 2-Bromo-4-fluoroaniline during storage

Introduction

Welcome to the Technical Support Center for 2-Bromo-4-fluoroaniline. This guide is designed for researchers, chemists, and drug development professionals who rely on the purity and stability of this critical reagent. As a substituted aniline, 2-Bromo-4-fluoroaniline is susceptible to oxidative degradation, which can compromise experimental outcomes, introduce impurities, and lead to inconsistent results. This document provides in-depth, experience-driven guidance to help you understand, prevent, and troubleshoot oxidation-related issues, ensuring the integrity of your research.

Frequently Asked Questions (FAQs)

Q1: Why is 2-Bromo-4-fluoroaniline so susceptible to oxidation during storage?

A1: The susceptibility of 2-Bromo-4-fluoroaniline to oxidation is rooted in its chemical structure. The amino group (-NH₂) attached to the aromatic ring is a strong electron-donating group. This increases the electron density of the benzene ring, making the entire molecule more easily oxidized (i.e., more willing to lose electrons).[1] Several external factors can accelerate this degradation process:

• Atmospheric Oxygen: Oxygen is the primary oxidizing agent. Direct exposure of the compound to air initiates the degradation cascade.[2]

• Light: UV and visible light provide the energy to initiate and propagate oxidative chain reactions. Storing the material in clear containers on a lab bench is a common cause of degradation.

• Elevated Temperatures: Heat increases the kinetic energy of molecules, accelerating the rate of all chemical reactions, including oxidation.[3]

• Presence of Metal Ions: Trace metal impurities can act as catalysts, significantly speeding up the oxidation process.

The oxidation process often leads to the formation of highly colored impurities like nitro, nitroso, and polymeric species, which are responsible for the characteristic discoloration of the product.[1][3]

Q2: What are the common visual signs of 2-Bromo-4-fluoroaniline oxidation?

A2: The most immediate and obvious sign of oxidation is a change in color. Pure 2-Bromo-4-fluoroaniline is typically a solid with a melting point of 40-41°C, appearing colorless to pale yellow.[4][5] As oxidation progresses, you will observe a gradual darkening, with the material turning yellow, then brown, and in severe cases, dark reddish-brown. This discoloration is a direct indication that the purity of the reagent has been compromised.[6]

Q3: What are the definitive best practices for storing 2-Bromo-4-fluoroaniline to ensure its long-term stability?

A3: To maintain the compound's integrity, a multi-faceted approach to storage is essential. Each condition is designed to counteract a specific driver of oxidation. The ideal storage conditions are summarized below.

Parameter	Recommendation	Rationale
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces oxygen, the primary oxidant, from the headspace of the container, effectively preventing the initiation of oxidation.[3][7]
Temperature	Refrigerated (2-8 °C)	Lowers the rate of chemical reactions, significantly slowing down the oxidation process.[3]
Container	Amber Glass Bottle with Secure Cap	Prevents exposure to light, which can catalyze oxidation. A tightly sealed cap is crucial to prevent ingress of air and moisture.[3][8]
Handling	Minimize Headspace & Reseal Promptly	A large headspace contains more oxygen. If possible, transfer bulk material into smaller vials for daily use. Always reseal containers tightly after use.[4][8]

Q4: Is it advisable to use a chemical antioxidant to stabilize 2-Bromo-4-fluoroaniline?

A4: While aromatic amines and phenolic compounds are widely used as antioxidants in industrial applications like polymers and lubricants, adding an antioxidant to a pure laboratory reagent is generally not standard practice.[9][10][11] The primary reason is the potential for interference. The antioxidant could react with other reagents in your experiment, chelate to metal catalysts, or complicate product purification.

If you are considering this for long-term bulk storage, a thorough validation is required. You must confirm that the chosen antioxidant (e.g., a hindered phenol like BHT) does not impact your downstream applications. For most laboratory-scale applications, adhering to strict storage protocols under an inert atmosphere is the preferred and most reliable method.[3]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues related to 2-Bromo-4-fluoroaniline degradation.

Problem 1: My bottle of 2-Bromo-4-fluoroaniline has discolored. Is it still usable?

• Initial Assessment: First, evaluate the extent of discoloration. A slight deepening of the pale yellow color may be acceptable for less sensitive applications. However, if the material is distinctly brown or dark, its purity is questionable. Ask yourself: Has the container been opened multiple times? Was it sealed properly? Was it stored in the dark and refrigerated?

• Corrective Actions:

  • Purity Verification (Mandatory): Do not assume the material is usable. The colored impurities may have significantly different reactivity. Analyze the sample's purity using an appropriate method like High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), or Nuclear Magnetic Resonance (NMR) spectroscopy. Compare the results to the certificate of analysis of a fresh, unopened batch.

  • Purification: If the purity is found to be compromised but you must use the material, purification may be an option. For solids, recrystallization can be effective. If the compound is thermally stable, vacuum distillation is another possibility.[6]

  • Best Practice: For critical applications, especially in pharmaceutical development or catalysis, it is strongly recommended to discard the oxidized material and use a fresh, unopened batch to ensure reproducibility and avoid side reactions.[3]

Problem 2: My experiments are yielding inconsistent results or unexpected byproducts.

• Initial Assessment: If you are experiencing issues like lower-than-expected yields, the formation of colored byproducts, or complete reaction failure, the purity of your 2-Bromo-4-fluoroaniline starting material is a primary suspect. Oxidation products can act as inhibitors or participate in unwanted side reactions.

Caption: Decision tree for troubleshooting inconsistent experimental results.

• Impact Assessment: Consider how oxidized impurities could interfere with your specific reaction. For example:

  • Nitro/Nitroso Impurities: These electron-withdrawing groups drastically alter the electronic properties and nucleophilicity of the aniline, potentially shutting down reactions that rely on the amino group's reactivity.

  • Polymeric Impurities: These can complicate work-up and purification, and may chelate metal catalysts, deactivating them.

Experimental Protocols

Protocol 1: Optimal Storage of a New Bottle of 2-Bromo-4-fluoroaniline

Objective: To properly store a newly received container of 2-Bromo-4-fluoroaniline to maximize its shelf-life.

Materials:

• New bottle of 2-Bromo-4-fluoroaniline

• Parafilm or electrical tape

• Glovebox or glove bag with an inert atmosphere (Argon or Nitrogen)

• Refrigerator (2-8 °C)

Procedure:

• Initial Inspection: Upon receipt, inspect the container's seal for any damage. The material should be colorless to pale yellow.

• Inert Atmosphere (Best Practice): If you have a glovebox, take the unopened bottle inside. Briefly open the cap to replace the ambient air in the headspace with the inert glovebox atmosphere. Immediately and tightly reseal the bottle.

• Seal Reinforcement: Wrap the cap and neck of the bottle securely with Parafilm. This provides an extra barrier against moisture and air ingress over time.

• Labeling: Ensure the bottle is clearly labeled with the date of receipt.

• Storage: Place the sealed bottle in a designated, clearly marked area within a refrigerator (2-8 °C). Ensure the location is dark.

Protocol 2: Handling and Dispensing 2-Bromo-4-fluoroaniline with Minimal Air Exposure

Objective: To dispense a required amount of the reagent while preventing the contamination of the bulk material with oxygen.

Materials:

• Stored bottle of 2-Bromo-4-fluoroaniline

• Source of inert gas (Argon or Nitrogen) with a regulator and needle adapter

• Clean, dry glassware (e.g., round-bottom flask) with a rubber septum

• Clean, dry spatula or weighing paper

• Syringes and needles (if transferring as a solution)

Procedure:

• Equilibration: Remove the bottle from the refrigerator and allow it to warm to room temperature before opening. This is critical to prevent condensation of atmospheric moisture inside the cold bottle.

• Inert Gas Blanket: Set up a gentle, positive pressure flow of inert gas. Insert a "vent" needle through the septum of your receiving flask. Briefly insert the inert gas inlet needle to flush the flask with inert gas.

• Dispensing: Quickly open the stock bottle, remove the desired amount of solid, and place it into your reaction flask.

• Purge and Seal: Immediately reseal the stock bottle, wrap with fresh Parafilm, and return it to the refrigerator.

• Blanket the Reaction: Purge the headspace of your reaction flask with inert gas for 1-2 minutes before proceeding with your experiment.

Caption: Workflow illustrating key steps to prevent oxidation.

References

• Aromatic Amine Antioxidants: Key to High-Temperature Polymer Stability. (n.d.).
• Aromatic Amine Antioxidants: Key to Long-Term Thermal Stability. (n.d.).

• How does Zn dust prevent the oxidation of aniline? Quora. (2019). [Link]

• Aromatic Amines Antioxidants. Performance Additives. [Link]

• 2-Bromo-4-fluoroaniline | C6H5BrFN. PubChem. [Link]

• How to prevent/minimize rapid air oxidation or arylamine... ResearchGate. (2012). [Link]

• 4-Bromo-2-fluoroaniline Safety Data Sheet. (n.d.). [Source for a similar compound's SDS]

• Standard Operating Procedure for Laboratories: Aniline. (n.d.). [Link]

• Best Practices for Handling Aniline Safely in Workplaces. (2025). [Link]

• Aniline Storage Guidelines. Washington State University. [Link]

• Phenols and aromatic amines as thermal stabilizers in polyolefin processing. ResearchGate. (2025). [Link]

• The Chemical Oxidation of Aniline: Mechanisms, Applications and Environmental Implications. Open Access Journals. (2024). [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 2-Bromo-4-fluoroaniline - Safety Data Sheet [chemicalbook.com]
• 5. 2-Bromo-4-fluoroaniline | 1003-98-1 [chemicalbook.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. quora.com [quora.com]
• 8. ipo.rutgers.edu [ipo.rutgers.edu]
• 9. nbinno.com [nbinno.com]
• 10. nbinno.com [nbinno.com]
• 11. researchgate.net [researchgate.net]

color change and degradation of 2-Bromo-4-fluoroaniline HCl

A Guide to Understanding and Managing Color Change and Degradation

Welcome to the technical support guide for 2-Bromo-4-fluoroaniline hydrochloride. This resource is designed for researchers, scientists, and drug development professionals who utilize this reagent. We will address the common, yet often concerning, issue of color change in this product, providing expert insights into its causes, consequences, and solutions. Our goal is to equip you with the knowledge to assess the quality of your reagent, troubleshoot experiments, and implement best practices for storage and handling.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions users have when encountering a discolored bottle of 2-Bromo-4-fluoroaniline HCl.

Q1: My bottle of 2-Bromo-4-fluoroaniline HCl, which was initially off-white, has turned pink/brown. What happened?

A: The color change is a classic indicator of chemical degradation, primarily through oxidation. Aromatic amines, including aniline derivatives, are susceptible to air and light-induced oxidation.[1][2] Even as a crystalline hydrochloride salt, which generally offers more stability than the free base, the compound can slowly oxidize over time.[3] The observed colors are due to the formation of highly conjugated molecules, which absorb visible light.

Q2: What specific chemical changes are causing the color?

A: The amino group (-NH₂) is the reactive site for oxidation. The process is a cascade of reactions that can produce a mixture of impurities. Initially, radical cations may form, leading to dimers and eventually complex polymeric materials (often called "aniline black" in the case of aniline itself).[2][4] Intermediate products can include nitroso and nitro compounds, as well as azo and azoxy species, all of which are colored.[5][6] The exact composition of the colored impurities depends on the extent of degradation and the specific conditions (e.g., presence of moisture, light intensity, temperature).

Q3: Is the discolored reagent still usable for my synthesis?

A: Caution is strongly advised. The presence of color signifies that your reagent is no longer pure. These impurities can act as inhibitors or participate in side reactions, leading to significantly lower yields, unexpected byproducts, and difficult purification.[1] For sensitive applications like catalysis or late-stage pharmaceutical synthesis, using a discolored reagent is not recommended. For less sensitive, early-stage work, a purity analysis is essential to determine if it meets your reaction's requirements.

Q4: How does the hydrochloride salt form affect the stability of the compound?

A: Converting an amine to its hydrochloride salt is a common strategy to improve its stability and handling. Protonating the basic amino group to form the anilinium ion (-NH₃⁺Cl⁻) decreases the electron density on the nitrogen, making it less susceptible to oxidation.[7] However, this does not confer complete immunity. Furthermore, aniline hydrochloride salts can be hygroscopic, and the presence of absorbed water can potentially facilitate degradation pathways.[3][8]

Q5: What are the definitive storage conditions to prevent or minimize color change?

A: To maximize the shelf-life of 2-Bromo-4-fluoroaniline HCl, strict adherence to proper storage conditions is critical. The key is to minimize exposure to oxygen, light, and moisture.

Parameter	Recommended Condition	Rationale
Atmosphere	Store under an inert gas (Argon or Nitrogen).	Prevents oxidation by atmospheric oxygen.[1]
Container	Tightly sealed amber glass bottle.	Protects from light and moisture ingress.[3]
Temperature	Cool environment (2-8°C recommended).	Reduces the rate of chemical degradation.
Location	Dry, well-ventilated area away from strong oxidizing agents.	Prevents reaction with incompatible chemicals.[8]

Part 2: Troubleshooting and Decision Making

When faced with a discolored reagent and poor experimental results, a logical workflow can help you diagnose the problem and decide on the next steps.

Troubleshooting Workflow

The following diagram outlines a decision-making process for handling discolored 2-Bromo-4-fluoroaniline HCl.

Caption: Troubleshooting workflow for discolored reagent.

Scenario: My reaction yield is poor, and the starting material is brownish.

• Hypothesis: The purity of the 2-Bromo-4-fluoroaniline HCl has been compromised by oxidation. The colored impurities are likely interfering with the desired reaction pathway.

• Verification:

  • Purity Analysis: Perform an analytical check on the reagent. A quick method is to measure its melting point; a broad and depressed melting range compared to the literature value (approx. 196-202°C for aniline HCl) suggests impurity.[9] For a quantitative assessment, use the HPLC method detailed in Protocol 1 .

  • Control Experiment: If possible, obtain a new, high-purity lot of the reagent and run the reaction in parallel with your existing stock. A successful outcome with the new material strongly implicates the quality of the old reagent.

• Resolution:

  • Purify: If the stock is valuable and the degradation is not severe, proceed with the purification and decolorization protocol (Protocol 2 ).

  • Replace: For critical applications or if purification is not feasible, the most reliable solution is to discard the compromised bottle according to safety guidelines and use a fresh, unopened bottle.

Part 3: The Mechanism of Degradation

Understanding the chemical basis of the color change provides the rationale for the recommended handling and storage procedures. The degradation is primarily an oxidation process.

Caption: Simplified pathway of aniline oxidation leading to colored impurities.

The electron-rich nature of the aromatic ring and the lone pair on the nitrogen make the aniline moiety susceptible to oxidation.[1] The process is often initiated by light (photo-oxidation) or trace metal catalysts, which facilitate the removal of an electron to form a radical cation.[10] This highly reactive intermediate can then dimerize and undergo further oxidation and polymerization to form a complex mixture of colored byproducts.[2][4]

Part 4: Protocols for Analysis and Purification

Protocol 1: HPLC Analysis for Purity Assessment

This protocol provides a general method for assessing the purity of 2-Bromo-4-fluoroaniline HCl. It is based on standard reversed-phase HPLC methods for similar aromatic amines.[11][12]

Methodology:

• Sample Preparation: Accurately weigh ~10 mg of the 2-Bromo-4-fluoroaniline HCl and dissolve it in 10 mL of a 50:50 mixture of acetonitrile and water to create a 1 mg/mL stock solution. Further dilute to ~0.1 mg/mL for injection.

• Chromatographic Conditions: Set up the HPLC system according to the parameters in the table below.

• Injection: Inject 10 µL of the prepared sample.

• Analysis: The main peak corresponding to 2-Bromo-4-fluoroaniline should be sharp and symmetrical. The appearance of multiple other peaks, especially those with broad shapes, indicates the presence of degradation products. Purity can be estimated by the area percentage of the main peak.

Table 1: HPLC Method Parameters

Parameter	Value
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 30% B, ramp to 95% B over 15 min, hold for 2 min, return to 30% B over 1 min, equilibrate for 5 min.
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detector	UV at 254 nm
Expected Retention Time	~7-9 minutes (Varies by system)

Protocol 2: Purification of Discolored 2-Bromo-4-fluoroaniline HCl by Recrystallization

This procedure is designed to remove colored impurities and restore the material to a higher purity. It involves dissolving the impure solid in a hot solvent, treating with activated charcoal to adsorb colored impurities, and allowing the pure compound to slowly crystallize upon cooling.[13][14]

Materials:

• Discolored 2-Bromo-4-fluoroaniline HCl

• Activated charcoal (decolorizing carbon)

• Selected recrystallization solvent (see Table 2)

• Erlenmeyer flasks, hot plate, Buchner funnel, filter paper

Methodology:

• Solvent Selection: Choose an appropriate solvent system. For amine hydrochlorides, acidic water or ethanol/water mixtures are often effective. The ideal solvent should dissolve the compound well when hot but poorly when cold.[15][16]

• Dissolution: Place the impure solid in an Erlenmeyer flask. Add the minimum amount of hot solvent required to fully dissolve the solid. Bring the solution to a gentle boil.

• Decolorization: Remove the flask from the heat source to stop boiling. Add a small amount of activated charcoal (approx. 1-2% of the solute's weight). Caution: Never add charcoal to a boiling solution, as it can cause violent bumping.

• Hot Filtration: Gently reheat the mixture to boiling for a few minutes. To remove the charcoal and any insoluble impurities, perform a hot gravity filtration through a fluted filter paper into a clean, pre-warmed Erlenmeyer flask. This step must be done quickly to prevent premature crystallization in the funnel.[13]

• Crystallization: Cover the flask containing the hot filtrate and allow it to cool slowly and undisturbed to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals on the filter with a small amount of ice-cold solvent to remove any remaining soluble impurities.

• Drying: Dry the crystals in a vacuum oven at a moderate temperature (e.g., 50-60°C) until a constant weight is achieved.[3] The resulting solid should be significantly lighter in color (ideally off-white).

Table 2: Potential Recrystallization Solvent Systems

Solvent System	Rationale
Dilute Aqueous HCl (e.g., 1M)	The common ion effect reduces solubility at low temperatures, making it a good choice for hydrochloride salts.
Ethanol / Water	A versatile polar solvent system where water acts as the anti-solvent.
Acetic Acid	Often a good solvent for recrystallizing amines, though removal can be challenging.[17]

References

• Roberts, J. D., & Caserio, M. C. (2021). 23.11: Oxidation of Amines. Chemistry LibreTexts. Available at: [Link]

• ScienceMadness.org. OXIDATION OF AROMATIC AMINES TO NITRO COMPOUNDS. Available at: [Link]

• International Journal of Engineering Research & Technology. (2014). Experimental Study on Effect of Addition of Different Salts on Distribution of Aniline between Water and Toluene. Available at: [Link]

• Canobbio, S., et al. (2023). Studies on the Oxidation of Aromatic Amines Catalyzed by Trametes versicolor Laccase. Molecules, 28(4), 1637. Available at: [Link]

• McNeill, S. M., et al. (2018). Structure–Activity Relationships for Rates of Aromatic Amine Oxidation by Manganese Dioxide. Environmental Science & Technology, 52(11), 6336-6345. Available at: [Link]

• University of Colorado Boulder. Recrystallization Procedure. Available at: [Link]

• University of Calgary. Recrystallization. Available at: [Link]

• Quora. (2018). Why is aniline soluble in HCl?. Available at: [Link]

• Michigan State University. Recrystallization. Available at: [Link]

• Chemistry LibreTexts. (2021). 2.1: Recrystallization. Available at: [Link]

• ResearchGate. (2021). How to recrystallize amine compound and it is not soluble in common organic solvents. Available at: [Link]

• NCBI. Aniline and Aniline Hydrochloride. In Some Aromatic Amines and related Compounds. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 127. Available at: [Link]

• PubChem. 2-Bromo-4-fluoroaniline. National Center for Biotechnology Information. Available at: [Link]

• ResearchGate. Aniline and Its Derivatives. Available at: [Link]

• Millennium Pharmaceuticals. (2007). A New Approach to Forced Degradation Studies Using Anhydrous Conditions. Pharmaceutical Technology. Available at: [Link]

• Dong, S., et al. (2018). Development of an LC-MS Method for 4-Fluoroaniline Determination in Ezetimibe. Journal of Chromatographic Science. Available at: [Link]

• ResearchGate. Selective oxidation of anilines to azoxybenzenes, azobenzenes and.... Available at: [Link]

• ACS Omega. (2024). Controllable Selective Oxidation of Anilines to Azoxybenzenes and Nitrobenzenes by Regulating the Base. Available at: [Link]

• PubMed. (2013). Scavenging of Free-Radical Metabolites of Aniline Xenobiotics and Drugs by Amino Acid Derivatives: Toxicological Implications of Radical-Transfer Reactions. Available at: [Link]

• Semantic Scholar. Development of an LC-MS Method for 4-Fluoroaniline Determination in Ezetimibe. Available at: [Link]

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Reference Data & Comparative Studies

1H NMR spectrum analysis of 2-Bromo-4-fluoroaniline hydrochloride

Executive Summary: Strategic Importance

2-Bromo-4-fluoroaniline hydrochloride is a critical scaffold in the synthesis of kinase inhibitors and fluorinated heterocycles. In drug development, the precise characterization of this intermediate is non-trivial due to the regiochemical ambiguity of the halogen substituents and the dynamic protonation state of the amine.

This guide provides a definitive spectroscopic analysis, contrasting the HCl salt form against its free base counterpart. It addresses the common analytical pitfall: distinguishing the salt from the base using 1H NMR, a distinction that critically alters solubility profiles and downstream reaction stoichiometry.

Comparative Analysis: Salt vs. Free Base

The transition from Free Base to Hydrochloride Salt fundamentally alters the electronic environment of the aromatic ring. The protonation of the amine (

) converts a strong electron-donating group (EDG) into a strong electron-withdrawing group (EWG).

Spectral Comparison Matrix (400 MHz)

Feature	Free Base (CDCl )	HCl Salt (DMSO- )	Shift Mechanism
Amine Protons	3.92 ppm (Broad s, 2H)	8.50 - 10.0 ppm (Broad s, 3H)	Exchangeable: Salt protons are deshielded and integrate for 3H.
H3 (Ortho to F)	7.15 ppm (dd)	7.55 - 7.65 ppm (dd)	Inductive: Less affected by N-protonation (remote), but general downfield shift.
H5 (Meta to N)	6.83 ppm (ddd)	7.20 - 7.30 ppm (ddd)	Inductive: Moderate downfield shift due to global ring deactivation.
H6 (Ortho to N)	6.66 ppm (dd)	7.40 - 7.50 ppm (dd)	Resonance/Inductive: Most dramatic shift ( ppm). Loss of lone-pair shielding.

Critical Insight: In the Free Base, H6 is the most upfield signal due to the shielding effect of the amine lone pair. In the HCl salt, this shielding is removed, causing H6 to shift downfield significantly, often overlapping with H3 or H5 depending on concentration and temperature.

Deep Dive: Coupling Constants & Splitting Logic

The presence of Fluorine (

, Spin 1/2) introduces large heteronuclear coupling constants ( ) that complicate the splitting patterns.

The Coupling Tree (H5 Proton)

The H5 proton is the most diagnostically complex signal. It resides between the Fluorine and the H6 proton.

• Coupling 1 (

  ): Ortho coupling to Fluorine (~8-9 Hz).

• Coupling 2 (

  ): Ortho coupling to H6 (~8-9 Hz).

• Coupling 3 (

  ): Meta coupling to H3 (~2.5 Hz).

Figure 1: Splitting logic for the H5 proton. Note that if

, the signal may appear as a pseudo-triplet of doublets (td).

Experimental Protocol: Validated Workflow

Analyzing the HCl salt requires specific handling to prevent in situ neutralization or exchange.

Methodological Steps

• Solvent Selection:

  • Recommended: DMSO-

    .[1] It solubilizes the salt effectively and slows proton exchange, allowing the signal to be visualized.

  • Avoid: CDCl

    (Poor solubility for salts).

  • Avoid: MeOD or D

    O (Causes rapid H/D exchange; signal disappears).

• Sample Preparation:

  • Weigh 5-10 mg of the HCl salt.

  • Add 0.6 mL DMSO-

    .

  • Crucial: Do not filter through basic alumina or silica, as this will convert the salt back to the free base.

• Acquisition Parameters:

  • Relaxation Delay (

    ): Set to seconds to ensure full relaxation of the ammonium protons for accurate integration.

Figure 2: Analytical workflow ensuring the integrity of the salt form during analysis.

References

• National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS). SDBS No. 15998 (2-Bromo-4-fluoroaniline Free Base). [Link]

• Fraenkel, G., & Franconi, C. (1960). Protonation of Anilines in Acid Solution. Journal of the American Chemical Society. (Foundational text on Anilinium shifts). [Link]

• Reich, H. J. WinPLT NMR Coupling Constants: Fluorine-Proton Couplings. University of Wisconsin-Madison. [Link]

Sources

• 1. researchgate.net [researchgate.net]

Distinguishing 2-Bromo-4-fluoroaniline from 2-Bromo-4-chloroaniline: A Comparative Guide for Researchers

<

In the realm of pharmaceutical synthesis and materials science, the precise identification of structural analogs is paramount. 2-Bromo-4-fluoroaniline and 2-Bromo-4-chloroaniline, two such closely related halogenated anilines, serve as critical building blocks. While their structural similarities are apparent, the subtle difference in their halogen substituent at the 4-position—fluorine versus chlorine—imparts distinct physicochemical properties that can be exploited for their unambiguous differentiation. This guide provides an in-depth, data-driven comparison of these two compounds, outlining robust analytical methodologies for their distinction.

Core Physicochemical Properties: The First Line of Differentiation

A fundamental approach to distinguishing between two compounds lies in the analysis of their basic physical properties. These parameters are influenced by the nature of the halogen atom and the resultant intermolecular forces.

Property	2-Bromo-4-fluoroaniline	2-Bromo-4-chloroaniline	Rationale for Difference
Molecular Formula	C₆H₅BrFN[1]	C₆H₅BrClN[2]	The elemental composition differs by one halogen atom.
Molecular Weight	190.01 g/mol [1][3]	206.47 g/mol [2]	Chlorine has a higher atomic mass than fluorine.
Melting Point	41 °C[1][3]	64-68 °C[4][5]	The larger size and greater polarizability of chlorine lead to stronger intermolecular van der Waals forces in the crystal lattice of 2-Bromo-4-chloroaniline, requiring more energy to melt.
Boiling Point	221 °C[1][6]	Not readily available	While not consistently reported for the chloro-analog, the higher molecular weight and stronger intermolecular forces would suggest a higher boiling point for 2-Bromo-4-chloroaniline.
Density	1.67 g/mL at 25 °C[6]	Not readily available	The higher mass of chlorine would likely result in a greater density for 2-Bromo-4-chloroaniline.

Spectroscopic Fingerprints: Unveiling the Molecular Structure

Spectroscopic techniques provide a detailed view of the molecular structure, offering definitive methods for differentiation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. For these anilines, ¹H, ¹³C, and ¹⁹F NMR are particularly insightful.

¹H NMR Spectroscopy: The chemical shifts and coupling patterns of the aromatic protons are influenced by the neighboring halogen atoms. In 2-Bromo-4-fluoroaniline, the fluorine atom will cause characteristic splitting of the adjacent proton signals (H-3 and H-5). In contrast, 2-Bromo-4-chloroaniline will exhibit a different splitting pattern due to the chlorine atom.

¹³C NMR Spectroscopy: The carbon chemical shifts are also affected by the electronegativity of the attached halogens. The carbon atom attached to fluorine (C-4) in 2-Bromo-4-fluoroaniline will exhibit a large C-F coupling constant, a feature absent in the spectrum of 2-Bromo-4-chloroaniline.

¹⁹F NMR Spectroscopy: This technique is uniquely suited for the identification of fluorine-containing compounds. 2-Bromo-4-fluoroaniline will show a distinct signal in the ¹⁹F NMR spectrum, while 2-Bromo-4-chloroaniline will be silent. This provides an unequivocal method of identification.

Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational frequencies of bonds within a molecule. While the spectra of both compounds will share similarities due to the aniline backbone, key differences will arise from the C-F and C-Cl bonds.

• Shared Features: Both compounds will display N-H stretching vibrations characteristic of primary aromatic amines, typically appearing as two bands in the 3300-3500 cm⁻¹ region.[7][8][9][10] They will also show C-N stretching absorptions for aromatic amines around 1250-1335 cm⁻¹.[10]

• Distinguishing Features: The C-F stretching vibration in 2-Bromo-4-fluoroaniline typically appears in the 1250-1000 cm⁻¹ region. The C-Cl stretching vibration in 2-Bromo-4-chloroaniline is found at a lower frequency, generally in the 850-550 cm⁻¹ range. These distinct absorptions can serve as diagnostic markers.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments. This technique can readily distinguish between the two compounds based on their different molecular weights.

• Molecular Ion Peak (M⁺): The mass spectrum of 2-Bromo-4-fluoroaniline will show a molecular ion peak at m/z 190, while 2-Bromo-4-chloroaniline will have a molecular ion peak at m/z 206.

• Isotopic Pattern: A key feature of bromine- and chlorine-containing compounds is their characteristic isotopic patterns. Bromine has two major isotopes (⁷⁹Br and ⁸¹Br) in an approximate 1:1 ratio, leading to M⁺ and M+2 peaks of nearly equal intensity. Chlorine has two major isotopes (³⁵Cl and ³⁷Cl) in an approximate 3:1 ratio, resulting in M⁺ and M+2 peaks with this intensity ratio. The combination of bromine and chlorine in 2-Bromo-4-chloroaniline will produce a more complex and highly characteristic isotopic pattern for the molecular ion cluster.

Chromatographic Separation: A Powerful Tool for Mixtures

Chromatographic techniques are essential for separating mixtures of compounds and can be used to differentiate 2-Bromo-4-fluoroaniline and 2-Bromo-4-chloroaniline based on their differing polarities and interactions with the stationary phase.

Gas Chromatography (GC)

In GC, compounds are separated based on their volatility and interaction with the stationary phase of the column. Due to the difference in their boiling points and polarities, 2-Bromo-4-fluoroaniline and 2-Bromo-4-chloroaniline can be effectively separated by GC. The more volatile 2-Bromo-4-fluoroaniline is expected to have a shorter retention time. Coupling GC with a mass spectrometer (GC-MS) provides a powerful analytical tool, offering both separation and definitive identification.[11][12]

High-Performance Liquid Chromatography (HPLC)

HPLC separates compounds based on their differential partitioning between a mobile phase and a stationary phase. Reversed-phase HPLC (RP-HPLC), where the stationary phase is nonpolar, is a suitable method for separating these anilines. 2-Bromo-4-chloroaniline, being slightly more nonpolar than its fluoro-analog, is expected to have a longer retention time on a C18 column. A typical mobile phase would consist of a mixture of acetonitrile and water.[13][14]

Experimental Protocols

Protocol 1: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol outlines a general method for the separation and identification of 2-Bromo-4-fluoroaniline and 2-Bromo-4-chloroaniline.

Objective: To resolve and identify the two aniline isomers in a mixture.

Instrumentation:

• Gas chromatograph equipped with a mass selective detector (MSD).

• Capillary column: Rxi-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent.[15]

Procedure:

• Sample Preparation: Prepare a 1 mg/mL solution of the sample (or a mixture) in a suitable solvent such as dichloromethane or ethyl acetate.

• GC Conditions:

  • Injector Temperature: 270 °C[15]

  • Injection Mode: Splitless

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 1 min[15]

    • Ramp: 10 °C/min to 280 °C[15]

    • Hold at 280 °C for 1 min[15]

  • Carrier Gas: Helium, at a constant flow rate.

• MS Conditions:

  • Ion Source Temperature: 200 °C[15]

  • Interface Temperature: 280 °C[15]

  • Scan Range: m/z 50-300

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

Expected Results:

• Distinct peaks for 2-Bromo-4-fluoroaniline and 2-Bromo-4-chloroaniline with different retention times.

• Mass spectra corresponding to each peak will show the characteristic molecular ion and isotopic patterns for each compound.

Protocol 2: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Analysis

This protocol provides a general method for the separation of the two aniline isomers.

Objective: To separate 2-Bromo-4-fluoroaniline and 2-Bromo-4-chloroaniline using RP-HPLC.

Instrumentation:

• HPLC system with a UV detector.

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

Procedure:

• Sample Preparation: Prepare a 1 mg/mL solution of the sample (or a mixture) in the mobile phase.

• HPLC Conditions:

  • Mobile Phase: Acetonitrile and water (e.g., 60:40 v/v). The exact ratio may need optimization.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

Expected Results:

• Two well-resolved peaks corresponding to 2-Bromo-4-fluoroaniline and 2-Bromo-4-chloroaniline.

Visualization of Analytical Workflow

Caption: Workflow for distinguishing the two aniline isomers.

Conclusion

The differentiation of 2-Bromo-4-fluoroaniline and 2-Bromo-4-chloroaniline is readily achievable through a combination of classical and modern analytical techniques. While melting point analysis provides a simple preliminary test, spectroscopic methods such as NMR, IR, and MS offer definitive structural confirmation. Chromatographic techniques, particularly GC-MS and HPLC, are invaluable for the separation and identification of these compounds in mixtures. For unequivocal identification, ¹⁹F NMR stands out as a singularly decisive method. By employing the methodologies outlined in this guide, researchers can confidently distinguish between these two important chemical building blocks, ensuring the integrity and success of their scientific endeavors.

References

• Sharma, V., et al. New Journal of Chemistry Supporting Information. [Link]

• Cheméo. Chemical Properties of 2-Bromo-4-chloroaniline (CAS 873-38-1). [Link]

• Chemistry LibreTexts. Spectroscopy of Amines. [Link]

• ACS Publications. Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. [Link]

• ACS Publications. Infrared and ultraviolet studies of aromatic amines adsorbed on aluminum halides. The presence of two types of adsorbed species. [Link]

• Chemsrc.com. 2-Bromo-4-fluoroaniline Price from Supplier Brand Struchem Co.,ltd. [Link]

• Chemsrc. 2-Bromo-4-chloroaniline | CAS#:873-38-1. [Link]

• Illinois State University. Infrared Spectroscopy. [Link]

• Scribd. Multistep Synthesis of 2-Chloro-4-Bromoaniline. [Link]

• PubChem. 2-Bromo-4-chloroaniline. [Link]

• PubChem. 4-Bromo-2-chloroaniline. [Link]

• Taylor & Francis Online. Comparison of gas- and liquid chromatography- mass spectrometry for trace analysis of anilines in groundwater. [Link]

• Chemistry LibreTexts. Infrared Spectra of Some Common Functional Groups. [Link]

• ACS Publications. Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. [Link]

• University of Calgary. IR: amines. [Link]

• SIELC Technologies. 2-Bromo-4-chloroaniline. [Link]

• PMC. Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines. [Link]

• The Royal Society of Chemistry. Supplementary Materials Efficient and reusable graphene-γ-Fe2O3 magnetic nano- composite for selective oxidation and one-pot synthesis of 1,2,3-triazole using green solvent. [Link]

• AZoM. 1H, 19F, and 13C Analysis in Under Two Minutes. [Link]

• University of Colorado Boulder. GENERAL HPLC METHODS. [Link]

• Google Patents. Preparation method of 2-bromo-4-fluoroacetanilide.

• NIH. Determination of Aniline in Soil by ASE/GC-MS. [Link]

• NIST WebBook. 2-Bromo-4-chloroaniline. [Link]

• PrepChem.com. Preparation of 4-bromo-2-fluoroaniline. [Link]

• ResearchGate. An Improved Analytical Method, Based on HPLC with Electrochemical Detection, for Monitoring Exposure to 3-Chloro-4-fluoroaniline. [Link]

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Safety & Regulatory Compliance

Operational Safety Guide: Disposal and Handling of 2-Bromo-4-fluoroaniline Hydrochloride

Executive Summary & Hazard Profile

2-Bromo-4-fluoroaniline hydrochloride (CAS: 1184937-19-6 for the salt; 1003-98-1 for the parent amine) presents a dual-hazard profile: it is a halogenated aromatic amine and an acidic salt . Improper disposal poses severe risks, including the formation of dioxins during incomplete combustion and violent reactions if mixed with oxidizers.

Critical Directive: This compound must be segregated into Halogenated Organic Waste streams. Under no circumstances should it be mixed with oxidizing agents (e.g., Sodium Hypochlorite/Bleach, Nitric Acid), as this can lead to rapid exothermic oxidation or the formation of toxic N-chloro compounds.

Chemical Data & Hazard Identification[1][2][3][4][5][6][7]

Property	Specification
Chemical Name	2-Bromo-4-fluoroaniline hydrochloride
Parent CAS	1003-98-1 (Parent Amine)
Molecular Formula	C₆H₆BrCIFN (Salt form)
Physical State	Off-white to grey solid (Hygroscopic, light-sensitive)
Primary Hazards	Acute Toxicity (Oral/Dermal/Inhalation), Skin/Eye Irritant (Category 2), Corrosive (due to HCl).[1]
RCRA Characteristics	D002 (Corrosivity, if pH < 2), Toxic (Halogenated Organic).
Incompatibilities	Strong Oxidizers (Explosion hazard), Bases (Liberates free amine), Acid Chlorides .

Pre-Disposal Stabilization & Handling

Before the waste enters the disposal stream, it must be stabilized. The hydrochloride salt is stable in solid form but hydrolyzes in water to form an acidic solution.

A. Glassware Decontamination (The "No-Bleach" Rule)

• Standard Error: Researchers often use bleach (NaOCl) to quench amine residues.

• Correct Protocol: Rinse glassware with a halogenated solvent (e.g., Dichloromethane) first to remove the bulk organic. Collect this rinse as Halogenated Organic Waste .

• Secondary Wash: Wash with water and detergent. If an acid wash is required, use dilute HCl. NEVER use oxidizing acids (Nitric/Chromic) on the initial residue.

B. Spillage Management

• Isolate: Evacuate the immediate area if dust is airborne.

• PPE: Wear a P100 respirator, double nitrile gloves, and safety goggles.

• Neutralization (Spills only): Cover the spill with a Soda Ash (Sodium Carbonate) or Calcium Carbonate mixture to neutralize the hydrochloride acid component.

• Collection: Scoop the neutralized solid into a wide-mouth jar labeled "Hazardous Waste - Solid Debris (Halogenated)."

Disposal Workflow System

The following decision matrix illustrates the correct routing for this specific chemical. Note the strict separation of halogenated streams to ensure compliance with incineration protocols (preventing HBr/HF release).

Figure 1: Decision matrix for the segregation of 2-Bromo-4-fluoroaniline hydrochloride waste. Note the specific routing for halogenated organics.

Detailed Operational Protocols

Protocol A: Solid Waste Disposal (Pure Compound)

Context: Disposal of expired reagents, reaction byproducts, or contaminated weighing boats.

• Segregation: Do not mix with general trash or non-halogenated solids.

• Packaging: Place the material inside a clear polyethylene bag. Seal with tape. Place this bag inside a second bag (double containment).

• Labeling: Attach a hazardous waste tag.

  • Constituents: "2-Bromo-4-fluoroaniline HCl, Solid."

  • Hazard Checkboxes: Toxic, Corrosive.[2][3][1][4]

• Destination: Designated "Halogenated Solid Waste" drum.

Protocol B: Aqueous Waste (The Neutralization Trap)

Context: The hydrochloride salt creates acidic aqueous waste. Most EHS protocols forbid putting pH < 2 liquids into waste carboys due to compatibility risks with other wastes.

• Assessment: Measure pH of the aqueous stream. It will likely be acidic (pH 1-3).

• Neutralization: Slowly add Saturated Sodium Bicarbonate (

  ) or dilute Sodium Hydroxide ( ).

  • Observation: The solution may turn cloudy or oily as the free amine (2-Bromo-4-fluoroaniline) precipitates out. This is expected.

• Stabilization: Ensure pH is between 6 and 9.

• Disposal: Pour the resulting mixture (water + precipitate) into the Aqueous Waste (Toxic) container.

  • Note: Do not pour down the sink. Even if neutralized, the organic amine is toxic to aquatic life.

Protocol C: Organic Liquid Waste

Context: Mother liquors from recrystallization or DCM extractions.

• No Pre-treatment: Do not neutralize organic streams; it adds unnecessary volume and salts.

• Segregation: Pour directly into the Halogenated Solvent carboy.

  • Reasoning: Even if the solvent is non-halogenated (e.g., Methanol), the presence of the bromo/fluoro-amine renders the entire mixture "Halogenated" for incineration purposes.

Regulatory Compliance & Coding (RCRA)

Proper coding ensures the waste contractor incinerates the material at the correct temperature to destroy the Carbon-Halogen bonds.

Waste Stream	RCRA Code (US)	Description
Pure Substance	D002	Corrosive (if pH < 2).
Toxicity Characteristic	D000/Non-Specific	While not P/U listed, it must be treated as toxic. If TCLP is performed, it may trigger specific state-level codes for halogenated organics.
Solvent Mixtures	F002 / F003	If mixed with spent halogenated solvents (DCM) or ignitable solvents (Acetone).
DOT Shipping Name	UN 2923	Corrosive solids, toxic, n.o.s. (Contains 2-Bromo-4-fluoroaniline hydrochloride).[5][6][7][8]

Final Verification: Always verify with your institution's EHS officer. The presence of both Bromine and Fluorine requires High-Temperature Incineration (HTI) to prevent the formation of HF and HBr gas, which can damage standard incinerator scrubbers if not declared.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 13628795, 2-Bromo-4-fluoroaniline. Retrieved from [Link]

• U.S. Environmental Protection Agency (2024). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261. Retrieved from [Link][9]

• National Research Council (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. The National Academies Press. Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. Aniline hydrochloride CAS#: 142-04-1 [amp.chemicalbook.com]
• 4. epa.gov [epa.gov]
• 5. 1003-98-1|2-Bromo-4-fluoroaniline|BLD Pharm [bldpharm.com]
• 6. 1184937-19-6|2-Bromo-4-fluoroaniline hydrochloride|BLD Pharm [bldpharm.com]
• 7. jk-sci.com [jk-sci.com]
• 8. 1184937-19-6 Cas No. | 2-Bromo-4-fluoroaniline hydrochloride | Apollo [store.apolloscientific.co.uk]
• 9. my.alfred.edu [my.alfred.edu]